Technical Guide: Dimethyl 3-Hydroxyadipate (CAS 93090-86-9)
Technical Guide: Dimethyl 3-Hydroxyadipate (CAS 93090-86-9)
Executive Summary
Dimethyl 3-hydroxyadipate (Dimethyl 3-hydroxyhexanedioate) is a critical chiral building block in the pharmaceutical industry, specifically serving as a pivotal intermediate in the synthesis of the dihydroxyheptanoic acid side chain pharmacophore found in HMG-CoA reductase inhibitors (statins), such as Rosuvastatin and Atorvastatin.
This guide provides a rigorous technical analysis of the compound, moving beyond basic catalog data to address the synthesis, biocatalytic production, and safety protocols required for high-integrity drug development workflows.
Chemical Identity & Physicochemical Profile[1][2][3][4][5]
The accurate identification of this compound is often complicated by the prevalence of its non-hydroxy precursor (Dimethyl adipate) and various ester analogs in database search results.
Table 1: Physicochemical Specifications
| Parameter | Specification | Notes |
| Chemical Name | Dimethyl 3-hydroxyhexanedioate | IUPAC nomenclature |
| CAS Number | 93090-86-9 | Primary identifier for the racemic/general structure |
| Molecular Formula | C₈H₁₄O₅ | |
| Molecular Weight | 190.19 g/mol | |
| Structure | CH₃OOC-CH₂-CH(OH)-CH₂-CH₂-COOCH₃ | Asymmetric center at C3 |
| Physical State | Viscous Liquid | Colorless to pale yellow |
| Solubility | Soluble in MeOH, EtOH, EtOAc, DCM | Limited solubility in water compared to free acid |
| Chirality | (S)- or (R)- enantiomers available | (S)-isomer is the typical target for statin synthesis |
Safety Data & Handling (SDS Analysis)
Signal Word: WARNING
As a research chemical, comprehensive toxicological data (LD50) is often limited compared to commodity chemicals. However, based on the functional group profile (ester/alcohol) and structural analogs, the following GHS classifications are standard for safe handling protocols.
Hazard Statements (GHS-US/EU)
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
Precautionary Protocols
-
P261: Avoid breathing mist/vapors. Use only in a chemical fume hood.
-
P280: Wear nitrile gloves (minimum thickness 0.11 mm) and safety glasses with side shields.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.
Storage & Stability
-
Temperature: Store at 2–8°C (Refrigerate).
-
Atmosphere: Hygroscopic. Store under inert gas (Argon or Nitrogen) to prevent hydrolysis of the methyl esters back to adipic acid derivatives.
Synthesis & Biocatalysis: The "Senior Scientist" Perspective
While chemical reduction (e.g., NaBH₄) is possible, it yields a racemic mixture requiring subsequent resolution. In modern drug development, stereoselective biocatalysis is the gold standard. We utilize Ketoreductases (KREDs) to reduce Dimethyl 3-oxoadipate to the desired chiral alcohol with >99% enantiomeric excess (ee).
Biocatalytic Workflow Logic
The following diagram illustrates the decision matrix for synthesizing the (S)-enantiomer, critical for statin efficacy.
Figure 1: Biocatalytic pathway for the asymmetric synthesis of the target compound.
Detailed Experimental Protocol: Enzymatic Reduction
Note: This protocol assumes the use of a commercially available KRED screening kit (e.g., Codexis or similar).
Reagents:
-
Dimethyl 3-oxoadipate (Substrate)
-
KRED Enzyme (Specific variant determined by screen)
-
NADP+ (Cofactor)
-
Glucose Dehydrogenase (GDH) & Glucose (for cofactor regeneration)
-
Phosphate Buffer (100 mM, pH 7.0)
Step-by-Step Methodology:
-
Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.0). Degas to remove oxygen if the specific enzyme is oxidation-sensitive (rare for KREDs, but good practice).
-
Cofactor Mix: Dissolve Glucose (1.5 eq relative to substrate) and NADP+ (1 mM final concentration) in the buffer. Add GDH (5 U/mL).
-
Substrate Addition: Dissolve Dimethyl 3-oxoadipate in DMSO (5% v/v final) to assist solubility, then add to the aqueous buffer. Final substrate concentration should be 10–50 g/L depending on enzyme tolerance.
-
Reaction Initiation: Add the KRED enzyme (10–20 mg/L). Incubate at 30°C with orbital shaking (200 rpm).
-
Monitoring: Monitor reaction progress via HPLC (C18 column) or GC. The reaction is complete when the ketone peak disappears (typically 12–24 hours).
-
Work-up: Acidify slightly to pH 5-6 to quench. Extract 3x with Ethyl Acetate. Dry organic layer over MgSO₄ and concentrate in vacuo.
-
Validation: Verify structure via ¹H-NMR and optical purity via Chiral GC.
Applications in Drug Development[6]
The utility of Dimethyl 3-hydroxyadipate lies in its ability to be chain-extended. In the synthesis of Rosuvastatin, the C3-hydroxyl group eventually becomes the C5-hydroxyl of the final statin heptenoate chain.
Mechanism of Action Relevance: Statins function by mimicking the HMG-CoA intermediate. The stereochemistry at the hydroxyl positions is non-negotiable; the enzyme HMG-CoA Reductase requires the specific (3R,5S) configuration (depending on numbering) to bind the pharmacophore. Using a high-purity (S)-Dimethyl 3-hydroxyadipate starting material ensures the downstream stereocenters are established correctly.
Figure 2: Strategic utilization of the intermediate in statin total synthesis.
References
-
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12329, Dimethyl adipate (Structural Analog Safety Data). Retrieved October 26, 2025, from [Link]
- Patel, R. N. (2018). Biocatalytic Synthesis of Statin Intermediates. In Green Biocatalysis. Wiley Online Library.
